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Compound of Interest

Compound Name: Ethidium homodimer

Cat. No.: B1671397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethidium homodimer-1 (EthD-1) is a high-affinity, fluorescent nucleic acid stain that serves as

a crucial tool for distinguishing dead from live cells. Due to its positive charge, EthD-1 is

membrane-impermeant and therefore excluded from viable cells with intact plasma

membranes.[1][2][3] In cells with compromised membranes, a hallmark of cell death, EthD-1

enters the cell and intercalates with DNA and RNA, exhibiting a greater than 30-fold increase in

fluorescence upon binding.[1][2] This property makes it an invaluable reagent in cell viability

and cytotoxicity assays, often used in conjunction with a live-cell stain like Calcein AM. This

document provides detailed protocols for the preparation of EthD-1 stock solutions from its

powdered form, ensuring accurate and reproducible results in your experiments.

Quantitative Data Summary
For ease of reference, the key quantitative data for Ethidium Homodimer-1 are summarized in

the table below.
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Property Value Source(s)

Molecular Formula C₄₆H₅₀Cl₄N₈

Molecular Weight ~857 g/mol

Excitation Maximum (with

DNA)
527 - 528 nm

Emission Maximum (with DNA) 617 - 624 nm

Solubility
Soluble in DMSO and

Methanol

Recommended Stock Solution

Concentration
2 mM in DMSO

Recommended Working

Concentration
0.1 - 10 µM

Storage (Powder) -20°C, protected from light

Storage (Stock Solution)
-20°C or -80°C, protected from

light

Experimental Protocols
Materials

Ethidium Homodimer-1 (EthD-1) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 2 mM EthD-1 Stock Solution
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This protocol outlines the steps to prepare a 2 mM stock solution of EthD-1 in DMSO.

Pre-use Preparation: Before opening, briefly centrifuge the vial of EthD-1 powder to ensure

all the powder is at the bottom of the tube.

Calculating the Required Volume of DMSO: To prepare a 2 mM stock solution from 1 mg of

EthD-1 powder (MW ~857 g/mol ), the required volume of DMSO can be calculated as

follows:

Moles of EthD-1 = Mass (g) / Molecular Weight ( g/mol ) = 0.001 g / 857 g/mol ≈ 1.167 x

10⁻⁶ moles

Volume of DMSO (L) = Moles / Concentration (mol/L) = 1.167 x 10⁻⁶ moles / 0.002 mol/L =

5.835 x 10⁻⁴ L = 583.6 µL

Therefore, add approximately 584 µL of DMSO to 1 mg of EthD-1 powder.

Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial

containing the EthD-1 powder.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely

dissolved. The solution should be clear and red.

Storage: Store the 2 mM EthD-1 stock solution at -20°C or -80°C, protected from light to

prevent photobleaching. It is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Protocol for Preparing a 4 µM EthD-1 Working Solution
This protocol describes the dilution of the 2 mM stock solution to a common working

concentration of 4 µM.

Thawing the Stock Solution: If frozen, thaw the 2 mM EthD-1 stock solution at room

temperature and ensure it is completely dissolved by gentle vortexing.

Dilution: To prepare a 4 µM working solution, dilute the 2 mM stock solution in a suitable

buffer, such as phosphate-buffered saline (PBS) or serum-free cell culture medium. For

example, to make 1 mL of 4 µM working solution:
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Use the dilution formula: C₁V₁ = C₂V₂

(2000 µM)(V₁) = (4 µM)(1000 µL)

V₁ = (4000) / 2000 = 2 µL

Add 2 µL of the 2 mM EthD-1 stock solution to 998 µL of the desired buffer.

Mixing: Gently vortex the solution to ensure it is well mixed.

Use: The working solution is now ready for use in cell staining protocols. It is advisable to

prepare the working solution fresh on the day of the experiment.

Mandatory Visualizations
The following diagrams illustrate the key workflows and concepts described in these application

notes.
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Caption: Workflow for preparing EthD-1 stock solution from powder.
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Caption: Workflow for preparing EthD-1 working solution from stock.
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Caption: Mechanism of action of Ethidium Homodimer-1 for cell viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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